Cas no 1805167-45-6 (3-Bromo-2-(difluoromethyl)-6-nitropyridine-5-acetic acid)

• Product Name: 3-Bromo-2-(difluoromethyl)-6-nitropyridine-5-acetic acid
• CAS No: 1805167-45-6
• MF: C₈H₅BrF₂N₂O₄
• MW: 311.037108182907
• CID: 4863051
• Update Time: 2025-07-19

3-Bromo-2-(difluoromethyl)-6-nitropyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(difluoromethyl)-6-nitropyridine-5-acetic acid

• Inchi： 1S/C8H5BrF2N2O4/c9-4-1-3(2-5(14)15)8(13(16)17)12-6(4)7(10)11/h1,7H,2H2,(H,14,15)
• InChI Key： ONLQBNRXPMTWFP-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)N=C(C(=C1)CC(=O)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 1.8
• Topological Polar Surface Area: 96

Additional information on 3-Bromo-2-(difluoromethyl)-6-nitropyridine-5-acetic acid

Introduction to 3-Bromo-2-(difluoromethyl)-6-nitropyridine-5-acetic acid (CAS No. 1805167-45-6)

3-Bromo-2-(difluoromethyl)-6-nitropyridine-5-acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1805167-45-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the nitropyridine class, characterized by the presence of a nitro group and bromine substituents, which contribute to its unique chemical properties and reactivity. The acetic acid moiety at the 5-position adds another layer of functionality, making it a versatile intermediate in synthetic chemistry.

The structure of 3-Bromo-2-(difluoromethyl)-6-nitropyridine-5-acetic acid is highly intriguing from a chemical perspective. The combination of a bromo group at the 3-position, a difluoromethyl group at the 2-position, and a nitro group at the 6-position creates a molecule with distinct electronic and steric properties. These substituents not only influence the compound's solubility and stability but also its reactivity in various chemical transformations. The acetic acid side chain further enhances its utility as a building block in more complex synthetic pathways.

In recent years, there has been growing interest in nitropyridines due to their broad spectrum of biological activities. Researchers have explored their potential as intermediates in the synthesis of pharmaceuticals, particularly in the development of novel therapeutic agents. The presence of multiple reactive sites in 3-Bromo-2-(difluoromethyl)-6-nitropyridine-5-acetic acid makes it an attractive candidate for further functionalization, enabling the creation of more complex molecules with tailored properties.

One of the most notable applications of this compound is in the synthesis of bioactive molecules. The nitro group can be reduced to an amine, allowing for further derivatization into more complex structures. Additionally, the bromo and difluoromethyl groups can undergo various substitution reactions, such as Suzuki-Miyaura cross-coupling or halogen exchange reactions, providing access to a wide range of derivatives. These reactions are crucial in drug discovery, where small modifications can significantly alter the biological activity of a molecule.

The acetic acid moiety at the 5-position also plays a critical role in its utility as a synthetic intermediate. It can be easily converted into other functional groups, such as esters or amides, through standard chemical transformations. This flexibility makes 3-Bromo-2-(difluoromethyl)-6-nitropyridine-5-acetic acid a valuable tool in medicinal chemistry and materials science.

Recent studies have highlighted the potential of 3-Bromo-2-(difluoromethyl)-6-nitropyridine-5-acetic acid in developing novel agrochemicals. The unique structural features of this compound make it suitable for designing molecules with enhanced pest resistance or improved plant growth regulation properties. Researchers have been exploring its derivatives as potential candidates for next-generation pesticides and herbicides, leveraging its reactivity to create compounds with improved efficacy and environmental safety.

The pharmaceutical industry has also been keen on exploring the therapeutic potential of nitropyridines. These compounds have shown promise in various disease models, including inflammation, cancer, and infectious diseases. The structural motifs present in 3-Bromo-2-(difluoromethyl)-6-nitropyridine-5-acetic acid are particularly interesting because they can be modified to target specific biological pathways. For instance, derivatives of this compound have been investigated for their anti-inflammatory and anti-cancer properties.

The synthesis of 3-Bromo-2-(difluoromethyl)-6-nitropyridine-5-acetic acid involves multi-step organic reactions that highlight its complexity and synthetic challenge. The process typically begins with the preparation of a nitropyridine core, followed by selective halogenation and functionalization at specific positions. Each step requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in industrial applications.

The handling and storage of 3-Bromo-2-(difluoromethyl)-6-nitropyridine-5-acetic acid require adherence to standard laboratory practices to ensure safety and stability. While it is not classified as a hazardous material under normal conditions, proper precautions should be taken to prevent exposure during handling. Storage conditions should be controlled to minimize degradation, typically involving cool, dry environments away from direct sunlight.

In conclusion,3-Bromo-2-(difluoromethyl)-6-nitropyridine-5-acetic acid (CAS No. 1805167-45-6) is a multifunctional compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with diverse applications. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound is likely to play an increasingly important role in drug discovery and development.